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Compound Name: 7-Hydroxypestalotin

Cat. No.: B7765573

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Hydroxypestalotin, also known as LL-P880p, is a fungal metabolite originally isolated from
Penicillium sp.. This polyketide natural product has garnered interest within the scientific
community for its notable biological activities, particularly as a plant growth regulator. This
technical guide provides a comprehensive overview of the physicochemical properties of 7-
Hydroxypestalotin, detailed experimental protocols for its isolation and characterization, and a
summary of its biological effects, with a focus on its role as a gibberellin antagonist.

Physicochemical Properties

7-Hydroxypestalotin is a white, crystalline solid. Its fundamental physicochemical properties
have been determined through various analytical techniques and are summarized in the table
below. These properties are crucial for its handling, formulation, and application in research
and development.
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Property Value Source
Molecular Formula C11H180s5 [1112]
Molecular Weight 230.26 g/mol [1][2]
Appearance White Powder [2]
Melting Point 133-134 °C [2]

Boiling Point (Predicted)

456.7 £45.0 °C

[2]

Density (Predicted)

1.20 £ 0.1 g/cm3

[2]

Soluble in Ethanol, Methanol,

Solubility [2]
DMF, DMSO
(29)-2-[(1S,2R)-1,2-

IUPAC Name dihydroxypentyl]-4-methoxy- [1]
2,3-dihydropyran-6-one

CAS Number 41164-59-4 [2]

Experimental Protocols
Isolation and Purification of 7-Hydroxypestalotin

The following protocol outlines the general procedure for the isolation and purification of 7-

Hydroxypestalotin from a fungal culture, based on methods described for similar fungal

metabolites.
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Fungal Fermentation

Inoculation of Penicillium sp. into Potato Dextrose Broth

'

Incubation at 25°C for 14-21 days with shaking

Harvesting

Extrgction

Filtration to separate mycelia from culture broth

'

Extraction of the filtrate with ethyl acetate (3x)

'

Concentration of the organic phase under reduced pressure

Chromatographic Separation

Purification

Crude extract subjected to silica gel column chromatography

'

Elution with a gradient of chloroform-methanol

'

Fractions monitored by Thin Layer Chromatography (TLC)

'

Crystallization of pure 7-Hydroxypestalotin from ethyl acetate/hexane

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of 7-Hydroxypestalotin.
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Structural Characterization

The structure of 7-Hydroxypestalotin is typically confirmed using a combination of
spectroscopic methods.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to determine the carbon-hydrogen framework of the molecule.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to
confirm the molecular formula.

« Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups
present, such as hydroxyl (-OH) and carbonyl (C=0) groups.

Biological Activity and Mechanism of Action
Phytotoxic Activity and Gibberellin Antagonism

7-Hydroxypestalotin is recognized for its phytotoxic properties, acting as a plant growth
inhibitor. Its primary mechanism of action is the antagonism of gibberellins, a class of plant
hormones that regulate various developmental processes, including stem elongation,
germination, and flowering.

A common method to assess this activity is the lettuce seedling bioassay. In this assay, the
inhibitory effect of 7-Hydroxypestalotin on the gibberellin A3 (GAs)-induced hypocotyl
elongation of lettuce seedlings is measured.

Gibberellin Signhaling Pathway and Potential Point of

Intervention

Gibberellins exert their effects by binding to a soluble receptor, GIBBERELLIN INSENSITIVE
DWARF1 (GID1). This binding event leads to a conformational change that promotes the
interaction between GID1 and DELLA proteins, which are transcriptional regulators that repress
gibberellin responses. The formation of the GA-GID1-DELLA complex targets the DELLA
proteins for ubiquitination and subsequent degradation by the 26S proteasome. The
degradation of DELLA proteins relieves their repressive effects, allowing for the expression of
gibberellin-responsive genes and promoting plant growth.
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7-Hydroxypestalotin likely interferes with this pathway, although its precise point of
intervention is not fully elucidated. It may act as a competitive inhibitor of gibberellin binding to
the GID1 receptor or interfere with other downstream signaling events.
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Caption: Simplified Gibberellin signaling pathway and the potential inhibitory action of 7-
Hydroxypestalotin.

Conclusion

7-Hydroxypestalotin presents a molecule of interest for researchers in natural product
chemistry, plant biology, and agrochemical development. Its well-defined physicochemical
properties and its specific mode of action as a gibberellin antagonist make it a valuable tool for
studying plant growth regulation. Further research into its precise molecular interactions within
the gibberellin signaling pathway could lead to the development of novel plant growth
regulators or bioherbicides. This guide provides a foundational repository of technical
information to support such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [7-Hydroxypestalotin: A Technical Overview of its
Physicochemical Properties and Biological Activity]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7765573#physicochemical-properties-
of-7-hydroxypestalotin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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